1,3-Difluoro-1,3,3-trinitroprop-1-ene

• CAS No.: 113689-60-4
• Molecular Formula: C3HF2N3O6
• Molecular Weight: 213.05 g/mol
• IUPAC Name: 1,3-difluoro-1,3,3-trinitroprop-1-ene
• InChI: InChI=1S/C3HF2N3O6/c4-2(6(9)10)1-3(5,7(11)12)8(13)14/h1H
• InChI Key: WPVKZEREDNAUNX-UHFFFAOYSA-N
• Canonical SMILES: C(=C([N+](=O)[O-])F)C([N+](=O)[O-])([N+](=O)[O-])F

Description

1,3-Difluoro-1,3,3-trinitroprop-1-ene is a fluorinated nitroalkene with the molecular formula C₃HF₂N₃O₆ (estimated molecular weight: ~213.05 g/mol). This compound features two fluorine atoms at positions 1 and 3, along with three nitro (-NO₂) groups at positions 1, 3, and 3. The compound’s synthesis and stability would likely require specialized handling, given the high energy density associated with nitro derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Difluoro-1,3,3-trinitroprop-1-ene typically involves the nitration of fluorinated precursors. One common method is the reaction of 1,3-difluoropropene with a nitrating agent such as nitric acid in the presence of a catalyst. The reaction conditions often require controlled temperatures and pressures to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 1,3-Difluoro-1,3,3-trinitroprop-1-ene may involve large-scale nitration processes using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to higher yields and purity of the final product. Safety measures are crucial due to the highly reactive nature of the nitrating agents and the potential hazards associated with the production process.

Chemical Reactions Analysis

Types of Reactions

1,3-Difluoro-1,3,3-trinitroprop-1-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of dinitro derivatives.

Reduction: Formation of diamino derivatives.

Substitution: Formation of various substituted propene derivatives depending on the nucleophile used.

Scientific Research Applications

1,3-Difluoro-1,3,3-trinitroprop-1-ene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialized materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1,3-Difluoro-1,3,3-trinitroprop-1-ene involves its interaction with molecular targets through its nitro and fluorine groups. These interactions can lead to the formation of reactive intermediates that participate in various chemical pathways. The compound’s effects are mediated by its ability to undergo redox reactions and form covalent bonds with target molecules.

Comparison with Similar Compounds

Fluorination Patterns

• 2-Chloro-3,3,3-trifluoroprop-1-ene : Combines chlorine and fluorine substituents, enhancing its utility as a building block for agrochemicals and pharmaceuticals . Its halogen diversity contrasts with the nitro-dominated substituents in the target compound.

Nitro Group Influence

• 3,3-Difluoro-1-nitroprop-1-ene : Contains a single nitro group, which likely moderates its reactivity compared to the trinitro derivative. Such compounds are intermediates in deoxyfluorination reactions (e.g., CpFluors in –3) but lack the energy density of multiple nitro groups .
• This distinguishes it from purely fluorinated analogs used in refrigeration or polymer industries.